Cas no 179044-22-5 (4-[(E)-[(5-methylfuran-2-yl)methylidene]amino]benzene-1-sulfonamide)

• Product Name: 4-[(E)-[(5-methylfuran-2-yl)methylidene]amino]benzene-1-sulfonamide
• CAS No: 179044-22-5
• MF: C₁₂H₁₂N₂O₃S
• MW: 264.300281524658
• CID: 3817715
• PubChem ID: 794729
• Update Time: 2025-05-20

4-[(E)-[(5-methylfuran-2-yl)methylidene]amino]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-[[(5-methyl-2-furanyl)methylene]amino]-
• 4-{[(5-methyl-2-furyl)methylene]amino}benzenesulfonamide
• 4-{[(E)-(5-methylfuran-2-yl)methylidene]amino}benzenesulfonamide
• 4-[(E)-[(5-methylfuran-2-yl)methylidene]amino]benzene-1-sulfonamide
• 4-(((5-Methylfuran-2-yl)methylene)amino)benzenesulfonamide
• STK045677
• (E)-4-(((5-methylfuran-2-yl)methylene)amino)benzenesulfonamide
• 4-[(5-methylfuran-2-yl)methylideneamino]benzenesulfonamide
• AKOS000483003
• VU0013946-2
• AG-690/11173062
• SR-01000204444
• SR-01000204444-1
• 179044-22-5
• F3146-1242

• Inchi： 1S/C12H12N2O3S/c1-9-2-5-11(17-9)8-14-10-3-6-12(7-4-10)18(13,15)16/h2-8H,1H3,(H2,13,15,16)
• InChI Key： RDLCSBAREOBJDI-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC=C(N=CC2=CC=C(C)O2)C=C1

Computed Properties

• Exact Mass: 264.05686342Da
• Monoisotopic Mass: 264.05686342Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 94Ų

Additional information on 4-[(E)-[(5-methylfuran-2-yl)methylidene]amino]benzene-1-sulfonamide

Professional Introduction to 4-[(E)-[(5-methylfuran-2-yl)methylidene]amino]benzene-1-sulfonamide (CAS No. 179044-22-5)

4-[(E)-[(5-methylfuran-2-yl)methylidene]amino]benzene-1-sulfonamide, with the CAS number 179044-22-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the class of sulfonamides, which are well-known for their broad spectrum of biological activities and utility in medicinal chemistry. The structural framework of this molecule incorporates a benzene ring substituted with a sulfonamide group, an amino group, and an E-alkene moiety derived from 5-methylfuran-2-yl. Such structural features make it a promising candidate for further investigation in drug discovery and development.

The< strong>name of this compound provides a wealth of information about its chemical structure. The term "4-" indicates the position of the sulfonamide group on the benzene ring, while "[(E)-[(5-methylfuran-2-yl)methylidene]amino]" describes the substituent attached to the nitrogen atom of the sulfonamide group. The "methylidene" portion signifies the presence of an alkenyl group, specifically an E-alkene, which is derived from 5-methylfuran-2-yl. This unique combination of functional groups suggests that 4-[(E)-[(5-methylfuran-2-yl)methylidene]amino]benzene-1-sulfonamide may exhibit distinct pharmacological properties compared to other sulfonamide derivatives.

In recent years, there has been a growing interest in sulfonamide-based compounds due to their versatility and potential therapeutic applications. Sulfonamides are known to interact with various biological targets, including enzymes and receptors, making them valuable scaffolds for drug design. The presence of both aromatic and heterocyclic components in 4-[(E)-[(5-methylfuran-2-yl)methylidene]amino]benzene-1-sulfonamide suggests that it may possess dual functionality, allowing for multiple points of interaction with biological systems.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. For instance, the sulfonamide moiety is a common pharmacophore in drugs used to treat infections, inflammation, and even cancer. The incorporation of an alkenyl group derived from furan into this structure introduces a new level of complexity that could enhance binding affinity or modulate metabolic stability. These features make 4-[(E)-[(5-methylfuran-2-yl)methylidene]amino]benzene-1-sulfonamide an intriguing candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy. By leveraging molecular modeling techniques, scientists can simulate how 4-[(E)-[(5-methylfuran-2-yl)methylidene]amino]benzene-1-sulfonamide interacts with target proteins and enzymes. These simulations have revealed potential binding sites that could be exploited for therapeutic intervention. For example, studies suggest that this compound may interact with enzymes involved in metabolic pathways relevant to inflammation and oxidative stress.

The< strong>E-alkene moiety in 4-[ (E)-[(5-methylfuran -2 - yl) methylidene ] amino ] benzene -1 -sulfonamide is particularly noteworthy due to its ability to engage in π-stacking interactions with biological targets. π-stacking is a non-covalent interaction that plays a crucial role in protein-protein interactions and enzyme-substrate recognition. By incorporating an alkenyl group into the molecule, researchers can fine-tune these interactions to improve binding affinity and selectivity. This feature makes 4-[ (E)-[(5-methylfuran -2 - yl) methylidene ] amino ] benzene -1 -sulfonamide a versatile scaffold for designing novel therapeutic agents.

In addition to its structural features, 4-[ (E)-[(5-methylfuran -2 - yl) methylidene ] amino ] benzene -1 -sulfonamide has shown promise in preliminary pharmacological studies. In vitro assays have demonstrated that this compound exhibits inhibitory activity against certain enzymes associated with inflammatory diseases. Furthermore, its ability to cross cell membranes suggests that it may have potential as an oral therapeutic agent. These findings underscore the importance of continued research into this compound and its derivatives.

The synthesis of 4-[ (E)-[(5-methylfuran -2 - yl) methylidene ] amino ] benzene -1 -sulfonamide presents unique challenges due to its complex structural features. However, recent advances in synthetic methodologies have made it possible to construct such molecules with greater efficiency and precision. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce the alkenyl group into the molecule while maintaining high regioselectivity. These synthetic strategies are critical for producing high-quality samples for biological testing.

The< strong>pharmacological profile of 4-[ (E)-[(5-methylfuran -2 - yl) methylidene ] amino ] benzene -1 -sulfonamide is still being elucidated, but early findings suggest that it may have applications in treating a variety of diseases. Its ability to interact with multiple biological targets makes it a promising candidate for developing multi-target drugs, which are designed to address complex pathologies by simultaneously modulating several pathways. This approach has gained significant traction in recent years due to its potential for improved efficacy and reduced side effects.

In conclusion, 4-[ (E)-[(5-methylfuran -2 - yl) methylidene ] amino ] benzene -1 -sulfonamide (CAS No.< strong>179044-22-5) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups, coupled with promising preliminary results from pharmacological studies, makes it an attractive candidate for further investigation. As our understanding of molecular interactions continues to grow, compounds like 4-[ (E)-[(5-methylfuran -2 - yl) methylidene ] amino ] benzene -1 -sulfonamide will play an increasingly important role in the development of novel therapeutics.